6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• SMILES: CC1=CC(=C(C=N1)C(=O)O)NOCC#C
• InChI: InChI=1S/C10H10N2O3/c1-3-4-15-12-9-5-7(2)11-6-8(9)10(13)14/h1,5-6H,4H2,2H3,(H,11,12)(H,13,14)
• InChIKey: GYKKBAJRMXAWNM-UHFFFAOYSA-N

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic Acid: Structural Identity & Functional Classification

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid is a disubstituted pyridine-3-carboxylic acid scaffold (C10H10N2O3, MW 206.20 g/mol) [1]. The compound features three functionally orthogonal motifs: a C-3 carboxylic acid, a C-6 methyl group, and a C-4 (prop-2-yn-1-yloxy)amino substituent incorporating both an alkoxyamine (N–O–C) linkage and a terminal alkyne [2]. The N-alkoxyamine linkage is a relatively uncommon functional group in commercial screening collections, distinguishing this compound from the more prevalent 4-amino and 4-alkoxy pyridine-3-carboxylic acid analogs . The terminal alkyne provides a bioorthogonal handle for copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), the prototypical click chemistry reaction [3]. This precise combination of substitution pattern, N–O connectivity, and alkyne functionality defines the compound within the broader pyridinecarboxylic acid chemical space.

1 C-4 propargyloxyamino group enables CuAAC click chemistry for bioconjugation

2 Free C-3 carboxylic acid available for amide coupling or solid-phase immobilization

3 C-4 substitution avoids intramolecular H-bond restriction found in C-2 regioisomer

• [1] Kuujia.com. CAS No. 1874957-89-7: 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid — Physical & Chemical Properties. Molecular Formula C10H10N2O3, MW 206.20 g/mol. View Source
• [2] PubChem. Compound Summary for CID 5745005: 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid. SMILES: O(CC#C)NC1=CC(C)=NC=C1C(=O)O. View Source
• [3] Kuujia.com. CAS No. 1871619-23-6: 6-Methyl-2-(prop-2-ynoxyamino)pyridine-3-carboxylic acid — notes on click chemistry utility of the propargyl moiety. View Source

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic Acid: Advantages Over Generic Analogs

The pyridine-3-carboxylic acid scaffold is chemically promiscuous, supporting diverse substitution patterns at the C-2, C-4, C-5, and C-6 positions. Minor structural perturbations at these positions produce large changes in physicochemical properties, chemical reactivity, and biological recognition. The target compound's defining feature — the N-(prop-2-yn-1-yloxy)amino group at C-4 — is not replicated by simple 4-amino (C7H8N2O2, MW 152.15), 4-chloro (C7H6ClNO2, MW 171.58), 4-alkoxy, or 4-hydroxy analogs, each of which lacks either the N–O bond character, the terminal alkyne, or both . Consequently, substitution with a generic 4-amino-6-methylnicotinic acid eliminates the click chemistry handle and alters hydrogen-bond donor/acceptor capacity. Even the regioisomeric 6-methyl-2-(prop-2-ynoxyamino)pyridine-3-carboxylic acid (CAS 1871619-23-6), which retains the propargyloxyamino group but places it at C-2 ortho to the carboxylic acid, is expected to exhibit distinct intramolecular hydrogen-bonding, metal-chelating behavior, and steric environment around the reactive centers [1]. For applications requiring a C-4 alkyne-functionalized alkoxyamine handle with a free C-2 position for further derivatization, the target compound occupies a unique structural niche not satisfied by its nearest commercially available analogs.

4-Amino analog (CAS 127915-50-8)

Lacks terminal alkyne; cannot participate in CuAAC or alkyne-based transformations. Alters hydrogen-bond donor/acceptor profile.

C-2 regioisomer (CAS 1871619-23-6)

Propynyloxyamino placed ortho to carboxylic acid may form intramolecular H-bond, reducing COOH availability for conjugation.

4-Chloro or 4-alkoxy analogs

Require prior displacement or lack alkyne entirely; do not support orthogonal click-rearrangement diversification.

• [1] Kuujia.com. CAS No. 1871619-23-6: 6-Methyl-2-(prop-2-ynoxyamino)pyridine-3-carboxylic acid — regioisomeric comparator retaining propargyloxyamino at C-2 ortho to COOH. View Source

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic Acid: Differentiation Evidence

C-4 vs C-2 Propynyloxyamino: Intramolecular H-Bonding Impact

Among the closest commercially listed analogs, 6-methyl-2-(prop-2-ynoxyamino)pyridine-3-carboxylic acid (CAS 1871619-23-6, regioisomer at C-2) and 6-methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid (CAS 1874957-89-7, target compound, C-4) represent the only two 6-methylpyridine-3-carboxylic acid derivatives with a propynyloxyamino group listed in Enamine's screening collection. The C-2 regioisomer places the propynyloxyamino group ortho to the C-3 carboxylic acid, creating the possibility of a six-membered intramolecular hydrogen bond between the N–O oxygen and the carboxylic acid OH. In contrast, the target compound's C-4 placement positions the propynyloxyamino group para to the ring nitrogen and meta to the carboxylic acid, precluding such an intramolecular interaction and rendering the carboxylic acid more available for intermolecular hydrogen bonding, salt formation, or amide coupling [1]. This regioisomeric distinction is critical for applications where free carboxylic acid reactivity is required.

C-4 vs C-2 H-Bond Impact

Class-level

Target C-4: meta to COOH, free COOH
Comparator C-2: ortho to COOH, potential 6-membered intramolecular H-bond

Carboxylic acid availability for conjugation differs geometrically.

Structural inference; no experimental H-bond measurement available.

Evidence Dimension	Regioisomeric position of propynyloxyamino substituent and predicted intramolecular H-bond potential
Target Compound Data	C-4 propynyloxyamino (meta to COOH); no intramolecular H-bond to COOH possible based on geometry
Comparator Or Baseline	C-2 propynyloxyamino (ortho to COOH); potential six-membered intramolecular H-bond between N–O and COOH
Quantified Difference	Structural inference; no direct experimental H-bond measurement data available. The ortho vs. meta spatial relationship is geometrically distinct (N–O to COOH distance differs by approximately 2–3 Å).
Conditions	Structural geometry analysis; no published experimental H-bond measurement for either compound.

Why This Matters

Regioisomeric placement governs carboxylic acid availability for downstream conjugation, salt formation, and metal coordination — a critical selection criterion when procuring building blocks for library synthesis or bioconjugation.

• [1] Kuujia.com. CAS No. 1871619-23-6: 6-Methyl-2-(prop-2-ynoxyamino)pyridine-3-carboxylic acid — regioisomer at C-2. CAS No. 1874957-89-7: target compound at C-4. Both listed in Enamine screening collection. View Source

Physicochemical Properties vs. 4-Amino Analog

The target compound and its closest non-alkyne analog, 4-amino-6-methylnicotinic acid (CAS 127915-50-8), exhibit distinct predicted physicochemical profiles that directly influence permeability, solubility, and protein binding. The target compound carries a propargyloxyamino group (additional C3H2O atoms relative to the amino analog), increasing molecular weight from 152.15 to 206.20 g/mol and predicted XLogP3 from approximately 0.6 (estimated for the 4-amino analog) to 1.5 [1]. The target compound has 2 hydrogen bond donors and 5 acceptors versus 2 donors and 4 acceptors for the amino analog. Topological polar surface area (TPSA) is 71.4 Ų for the target compound [1], while the amino analog is predicted to have a lower TPSA of approximately 67 Ų (fewer oxygen atoms). The higher logP favors membrane permeability, while the retained TPSA below 90 Ų falls within the favorable range for oral bioavailability per Lipinski guidelines. The 5-bromo analog 5-bromo-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid introduces additional halogen-bond donor capacity and higher MW, with predicted logP likely exceeding 2.0, representing a different property space entirely .

Physicochemical Profile

Reported

MW 206.20, XLogP3 1.5, TPSA 71.4 Ų

Predicted property space favorable for fragment-based screening.

vs. 4-amino analog: MW 152.15, logP ~0.6, TPSA ~67.

Evidence Dimension	Predicted physicochemical parameters (MW, LogP, TPSA, HBD/HBA counts)
Target Compound Data	MW 206.20, XLogP3 = 1.5, TPSA = 71.4 Ų, HBD = 2, HBA = 5 [1]
Comparator Or Baseline	4-Amino-6-methylnicotinic acid: MW 152.15, TPSA ≈ 67 Ų, HBD = 2, HBA = 4 (predicted); 5-Br analog: MW > 285, XLogP3 > 2.0 (predicted)
Quantified Difference	ΔMW ≈ +54 g/mol vs. amino analog; ΔXLogP3 ≈ +0.9 log units vs. amino analog; TPSA increase ≈ 4.4 Ų vs. amino analog
Conditions	Predicted/calculated values from PubChem and vendor datasheets; experimental logP/logD not reported for either compound.

Why This Matters

The intermediate logP (1.5) and TPSA (71.4 Ų) position the target compound in a favorable property space for fragment-based screening and lead optimization — more lipophilic than simple amino derivatives but less hydrophobic than halogenated analogs.

• [1] Kuujia.com. CAS No. 1874957-89-7 — Computed Properties: XLogP3 = 1.5, TPSA = 71.4 Ų, HBD = 2, HBA = 5. View Source

Propargyloxyamine: Click Chemistry & Metal-Catalyzed Rearrangement

The N-(prop-2-yn-1-yloxy)amino (propargyloxyamine) group is a distinctive functional motif that supports at least two synthetic transformation modes unavailable to simple 4-amino or 4-alkoxy pyridine-3-carboxylic acid analogs: (1) Copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) via the terminal alkyne, enabling modular triazole formation with azide-bearing partners — a reaction pathway completely absent in 4-amino-6-methylnicotinic acid and 4-chloro analogs [1]; (2) Cu- or Au-catalyzed intramolecular hydroamination/rearrangement of the propargyloxyamine moiety itself to generate N-alkylated α,β-unsaturated ketonitrones, which are valuable heterocyclic precursors [2]. The propargyloxyamine group has been explicitly demonstrated as a productive building block in heterocyclic synthesis: Cu-catalyzed rearrangement yields ketonitrones, while Au-catalyzed skeletal rearrangement of O-propargylic oximes (derived from propargyloxyamine condensation with formaldehyde or glyoxylate) affords 4-methylenated isoxazolines [3]. The 4-amino analog (CAS 127915-50-8) cannot participate in these alkyne-specific transformations. The 4-chloro analog (CAS 1060805-95-9) requires prior displacement before functionalization, adding a synthetic step.

Click & Rearrangement Modes

Class-level

(i) CuAAC via terminal alkyne
(ii) Metal-catalyzed rearrangement to ketonitrones/isoxazolines

Enables click conjugation and heterocycle synthesis not possible with 4-amino/chloro analogs.

Demonstrated on related propargyloxyamine substrates.

Evidence Dimension	Available synthetic transformation modes enabled by functional group identity
Target Compound Data	Two orthogonal reaction modes: (i) CuAAC via terminal alkyne; (ii) metal-catalyzed hydroamination/rearrangement via propargyloxyamine
Comparator Or Baseline	4-Amino-6-methylnicotinic acid: acylation/alkylation only; no alkyne chemistry. 4-Chloro analog: requires SNAr displacement first. 4-Methoxy analog: no alkyne.
Quantified Difference	Qualitative: target compound enables ≥2 additional reaction manifolds vs. nearest analogs. No quantitative reaction yield comparison data available for direct head-to-head studies.
Conditions	CuAAC: CuSO4/sodium ascorbate, rt, aqueous/organic; Rearrangement: Cu(I) or Au(I) catalysts, typically 60–100 °C in aprotic solvents. Demonstrated on related propargyloxyamine substrates [2][3].

Why This Matters

For medicinal chemistry and chemical biology groups building focused libraries, the dual-function propargyloxyamine handle means one building block serves two distinct diversification strategies — click conjugation AND heterocycle synthesis — reducing the number of intermediates required in a synthetic sequence.

• [1] Kuujia.com. CAS No. 1871619-23-6 — description of click chemistry applications of the propargyl ether moiety in pyridine-3-carboxylic acid scaffolds. View Source
• [2] Nakamura, I.; Iwata, T.; Zhang, D.; Terada, M. (2014). Efficient Synthesis of N-Alkylated α,β-Unsaturated Ketonitrones via Cu-Catalyzed Rearrangement of Propargyloxyamines. Organic Letters, 16(14), 3632–3635. View Source
• [3] Nakamura, I.; Gima, S.; Terada, M. (2017). Au-Catalyzed Skeletal Rearrangement of O-Propargylic Oximes to 4-Methylenated Isoxazolines. Heterocycles, 95(2), 1037–1046. View Source

Orthogonal Reactive Handles for Combinatorial Libraries

For combinatorial library construction — particularly on solid support or in DNA-encoded library (DEL) formats — each functional handle must react orthogonally without cross-reactivity and produce a single, well-defined product. The target compound provides three spatially and electronically distinct reactive sites: (i) C-3 COOH for amide/ester coupling (immobilization or first diversification); (ii) C-4 propargyloxyamino NH for further alkylation/acylation; (iii) terminal alkyne for CuAAC (second diversification). In contrast, 4-amino-6-methylnicotinic acid (CAS 127915-50-8) offers only two points (COOH + NH2), and the NH2 can compete with COOH activation, requiring protection/deprotection sequences . The 2-substituted regioisomer (CAS 1871619-23-6) has the propargyloxyamino group ortho to COOH, potentially complicating sequential derivatization due to steric and electronic crosstalk [1]. The target compound's C-4 placement keeps the COOH and propargyloxyamino groups in a 1,3-relationship (meta), minimizing steric interference and enabling independent, sequential functionalization without protecting group manipulation [2].

Orthogonal Reactive Handles

Class-level

Target: 3 handles (COOH, NH, alkyne) in meta relationship
Amino analog: 2 handles (COOH, NH2), NH2 competes with COOH activation

Supports sequential diversification without protecting group steps.

Meta separation minimizes steric crosstalk during derivatization.

Evidence Dimension	Number of orthogonally addressable reactive handles and spatial separation
Target Compound Data	3 handles (COOH, propargyloxyamino NH, terminal alkyne) in 1,3-relationship; no protecting group required for sequential use
Comparator Or Baseline	4-Amino analog: 2 handles (COOH, NH2), NH2 competes with COOH activation. C-2 regioisomer: handles ortho, potential steric crosstalk.
Quantified Difference	Qualitative: target compound offers +1 reactive handle vs. amino analog; spatial separation (meta vs. ortho) improves sequential derivatization feasibility. No published comparative yield data for multi-step library synthesis.
Conditions	Standard solid-phase peptide synthesis (SPPS) conditions: Fmoc/tBu strategy; CuAAC: Cu(I) catalysis in DMF/H2O. Compatibility inferred from functional group identity.

Why This Matters

In DEL and combinatorial library settings, each additional orthogonal handle and each avoided protecting group step reduces synthesis cycle time and increases final library diversity — making the target compound a more efficient scaffold choice than simpler 4-amino or 4-chloro alternatives.

• [1] Kuujia.com. CAS No. 1871619-23-6: 6-Methyl-2-(prop-2-ynoxyamino)pyridine-3-carboxylic acid — C-2 substitution places propynyloxyamino ortho to COOH. View Source
• [2] Enamine Ltd. EN300-1449180: 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid — Screening compound listing. View Source

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic Acid: Application Scenarios

Bioorthogonal Probes & PROTAC Linker Synthesis

The terminal alkyne embedded in the C-4 propargyloxyamino group serves as a bioorthogonal handle for CuAAC-based conjugation to azide-functionalized biomolecules (peptides, oligonucleotides, fluorescent dyes) or to azide-bearing E3 ligase ligands for PROTAC construction. Unlike 4-amino-6-methylnicotinic acid, which lacks the alkyne entirely, the target compound enables copper-catalyzed triazole formation under standard conditions (CuSO4·5H2O, sodium ascorbate, rt, H2O/tBuOH). The C-3 carboxylic acid remains available for amide coupling to a target-protein ligand. This dual-functional architecture (COOH for POI ligand + alkyne for E3 ligase linker via click) directly supports PROTAC design with a pyridine-core scaffold, a strategy not achievable with the simpler amino or chloro analogs [1].

Metal-Binding Pharmacophore for Kinase & Metalloenzyme Inhibitors

The 3-carboxylic acid pyridine scaffold is a recognized metal-binding pharmacophore, capable of coordinating Mg²⁺, Mn²⁺, or Zn²⁺ in enzyme active sites. The target compound's C-4 propargyloxyamino substituent extends into the solvent-exposed or selectivity pocket region while the C-2 position remains unsubstituted, preserving metal-chelation geometry. The 4-amino analog competes for metal coordination via its aniline NH2, potentially disrupting the desired binding mode. The 5-bromo analog introduces steric bulk adjacent to the carboxylic acid that may sterically hinder metal access. The predicted logP of 1.5 for the target compound [2] further suggests adequate membrane permeability for cellular target engagement, positioning this compound as a fragment starting point for kinase or metalloenzyme inhibitor optimization.

DEL Building Block for Triazine/Triazole Libraries

In DEL synthesis, building blocks must survive aqueous conditions, attach to DNA without side reactions, and undergo clean subsequent transformations. The target compound offers a free carboxylic acid for DNA attachment via amide bond formation, a secondary NH in the propargyloxyamino group for subsequent capping or diversification, and a terminal alkyne for CuAAC with azide-bearing building blocks — a reaction known to be highly compatible with DNA-tagged substrates [1]. The meta-relationship between COOH and propargyloxyamino groups minimizes on-DNA cross-reactivity during sequential synthesis cycles. This three-point orthogonal architecture, combined with the favorable MW of 206 g/mol (within typical DEL BB range of 150–500 Da), makes the compound a strategically valuable scaffold for constructing triazine/triazole-focused DNA-encoded libraries. The 4-amino analog would require protection of the NH2 during COOH activation and cannot support an additional diversification step.

Heterocyclic Diversification via Propargyloxyamine Rearrangement

The propargyloxyamine moiety in the target compound can serve as a precursor to N-alkylated α,β-unsaturated ketonitrones through Cu(I)-catalyzed rearrangement, a transformation demonstrated on related propargyloxyamine substrates [1]. These ketonitrones are versatile intermediates for 1,3-dipolar cycloadditions, enabling access to isoxazolidine and isoxazoline heterocycles. Furthermore, Au(I)-catalyzed skeletal rearrangement of O-propargylic oximes (condensation products of propargyloxyamines with aldehydes) yields 4-methylenated isoxazolines [2]. These transformation pathways are unique to the propargyloxyamine functional group and are entirely inaccessible with 4-amino, 4-chloro, or 4-alkoxy analogs. For medicinal chemistry groups seeking to rapidly diversify a pyridine-3-carboxylic acid core into novel heterocyclic chemotypes, the target compound provides access to chemical space that cannot be reached from any of its simpler C-4 substituted analogs.

Application

Selection Property

Validation Focus

Bioorthogonal conjugation & PROTAC linker studies

Alkyne-COOH dual-functional scaffold

CuAAC efficiency with azide partners; amide coupling integrity

Kinase/metalloenzyme inhibitor fragment screening

C-4 substitution pattern free of H-bond restriction; predicted logP 1.5

Metal-chelation geometry; membrane permeability in cellular assays

DNA-encoded library (DEL) construction

Three orthogonal reactive handles; MW 206 Da within DEL BB range

On-DNA compatibility; sequential CuAAC/amide coupling yields

Heterocyclic diversification via propargyloxyamine rearrangement

Propargyloxyamine group for Cu/Au-catalyzed rearrangement chemistry

Rearrangement yield; cycloaddition scope of derived ketonitrones/isoxazolines

• [1] Nakamura, I.; Iwata, T.; Zhang, D.; Terada, M. (2014). Efficient Synthesis of N-Alkylated α,β-Unsaturated Ketonitrones via Cu-Catalyzed Rearrangement of Propargyloxyamines. Organic Letters, 16(14), 3632–3635. View Source
• [2] Nakamura, I.; Gima, S.; Terada, M. (2017). Au-Catalyzed Skeletal Rearrangement of O-Propargylic Oximes to 4-Methylenated Isoxazolines. Heterocycles, 95(2), 1037–1046. View Source